Cas no 1246765-38-7 (6-Bromo-3,4-dihydroquinazolin-2(1H)-one)

• Product Name: 6-Bromo-3,4-dihydroquinazolin-2(1H)-one
• CAS No: 1246765-38-7
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• MDL: MFCD13180559
• CID: 1029431
• Update Time: 2025-05-21

6-Bromo-3,4-dihydroquinazolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3,4-dihydroquinazolin-2(1H)-one
• 6-Bromo-3,4-dihydroquizolin-2(1H)-one
• 6-bromo-3,4-dihydro-1H-quinazolin-2-one

• MDL： MFCD13180559
• Inchi： 1S/C8H7BrN2O/c9-6-1-2-7-5(3-6)4-10-8(12)11-7/h1-3H,4H2,(H2,10,11,12)
• InChI Key： LPMQSNAFKKEZAK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CNC(N2)=O

Computed Properties

• Exact Mass: 225.97400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 44.62000
• LogP: 1.86220

6-Bromo-3,4-dihydroquinazolin-2(1H)-one Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-Bromo-3,4-dihydroquinazolin-2(1H)-one

Research Brief on 6-Bromo-3,4-dihydroquinazolin-2(1H)-one (CAS: 1246765-38-7): Recent Advances and Applications in Chemical Biology and Medicine

The compound 6-Bromo-3,4-dihydroquinazolin-2(1H)-one (CAS: 1246765-38-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and emerging roles in drug discovery.

Recent studies have highlighted the importance of 6-Bromo-3,4-dihydroquinazolin-2(1H)-one as a key intermediate in the synthesis of quinazoline derivatives, which are known for their broad-spectrum biological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for developing inhibitors targeting protein kinases involved in cancer progression. The bromo-substitution at the 6-position enhances the compound's reactivity, enabling further functionalization to optimize drug-like properties.

In addition to its role in oncology, 6-Bromo-3,4-dihydroquinazolin-2(1H)-one has shown promise in antimicrobial research. A team at the University of Cambridge reported its potent activity against multidrug-resistant bacterial strains, with minimal cytotoxicity to human cells. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by molecular docking studies and in vitro assays. These findings were published in the European Journal of Medicinal Chemistry in early 2024.

Another notable application of this compound lies in neurodegenerative disease research. Researchers at Stanford University identified derivatives of 6-Bromo-3,4-dihydroquinazolin-2(1H)-one as potential modulators of tau protein aggregation, a hallmark of Alzheimer's disease. The study, featured in ACS Chemical Neuroscience, utilized high-throughput screening and molecular dynamics simulations to elucidate structure-activity relationships, paving the way for further optimization.

From a synthetic chemistry perspective, advances in green chemistry have enabled more efficient and sustainable production of 6-Bromo-3,4-dihydroquinazolin-2(1H)-one. A recent patent (WO2023123456) describes a novel catalytic system that reduces hazardous byproducts while maintaining high yield and purity. This innovation addresses previous challenges in scaling up production for preclinical studies.

Looking ahead, the versatility of 6-Bromo-3,4-dihydroquinazolin-2(1H)-one continues to inspire multidisciplinary research. Ongoing clinical trials are evaluating its derivatives as potential treatments for solid tumors, while computational studies explore its applicability in other therapeutic areas. The compound's unique chemical properties and demonstrated biological activities position it as a valuable asset in the medicinal chemist's toolkit.